Cas no 1806376-48-6 (2-Fluoro-4-methyl-6-nitropyridine)

2-Fluoro-4-methyl-6-nitropyridine is a fluorinated nitropyridine derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features—a fluorine substituent at the 2-position and a nitro group at the 6-position—enhance its reactivity as an intermediate in nucleophilic aromatic substitution and cross-coupling reactions. The methyl group at the 4-position contributes to steric and electronic modulation, making it valuable for constructing complex heterocyclic frameworks. This compound is particularly useful in the development of agrochemicals, pharmaceuticals, and specialty materials due to its balanced electrophilicity and stability under controlled conditions. High purity grades ensure consistent performance in synthetic applications.
2-Fluoro-4-methyl-6-nitropyridine structure
1806376-48-6 structure
Product Name:2-Fluoro-4-methyl-6-nitropyridine
CAS No:1806376-48-6
MF:C6H5FN2O2
MW:156.114504575729
CID:4906411
Update Time:2025-06-12

2-Fluoro-4-methyl-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-4-methyl-6-nitropyridine
    • Inchi: 1S/C6H5FN2O2/c1-4-2-5(7)8-6(3-4)9(10)11/h2-3H,1H3
    • InChI Key: MAHYSPJQQDIUOM-UHFFFAOYSA-N
    • SMILES: FC1=CC(C)=CC([N+](=O)[O-])=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 159
  • XLogP3: 1.8
  • Topological Polar Surface Area: 58.7

2-Fluoro-4-methyl-6-nitropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029005112-250mg
2-Fluoro-4-methyl-6-nitropyridine
1806376-48-6 95%
250mg
$1,048.60 2022-03-31
Alichem
A029005112-500mg
2-Fluoro-4-methyl-6-nitropyridine
1806376-48-6 95%
500mg
$1,769.25 2022-03-31
Alichem
A029005112-1g
2-Fluoro-4-methyl-6-nitropyridine
1806376-48-6 95%
1g
$2,837.10 2022-03-31

Additional information on 2-Fluoro-4-methyl-6-nitropyridine

Comprehensive Overview of 2-Fluoro-4-methyl-6-nitropyridine (CAS No. 1806376-48-6): Properties, Applications, and Innovations

2-Fluoro-4-methyl-6-nitropyridine (CAS No. 1806376-48-6) is a fluorinated nitropyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular formula, C6H5FN2O2, combines a pyridine ring with fluoro and nitro substituents, enabling versatile reactivity. Researchers frequently search for "2-Fluoro-4-methyl-6-nitropyridine synthesis" or "CAS 1806376-48-6 applications," reflecting its growing relevance in drug discovery and material science.

The fluoropyridine scaffold is pivotal in modern medicinal chemistry, as fluorine atoms enhance bioavailability and metabolic stability. 2-Fluoro-4-methyl-6-nitropyridine serves as a key intermediate for designing kinase inhibitors and antimicrobial agents, aligning with trending topics like "antibiotic resistance solutions" and "targeted cancer therapies." Its nitro group further allows functionalization via reduction or nucleophilic substitution, making it valuable for combinatorial chemistry workflows.

From an industrial perspective, demand for 1806376-48-6 has risen due to its role in developing crop protection chemicals. Agrochemical companies explore "nitropyridine herbicides" and "fluoro-substituted pesticides" to address global food security challenges. The compound's methyl group contributes to lipophilicity, optimizing membrane penetration in plant systems—a feature highlighted in recent patents.

Analytical characterization of 2-Fluoro-4-methyl-6-nitropyridine typically involves GC-MS, HPLC, and 19F NMR spectroscopy. Users often inquire about "CAS 1806376-48-6 purity analysis" or "fluoropyridine stability," underscoring the need for rigorous quality control. Storage recommendations include inert atmospheres to prevent degradation, a detail frequently overlooked in peer discussions.

Innovations in green chemistry have spurred interest in sustainable synthesis routes for nitropyridine derivatives. Catalytic fluorination methods and solvent-free reactions are now trending, reducing environmental impact while maintaining yield—a response to searches like "eco-friendly heterocycle synthesis." This aligns with the pharmaceutical industry's push toward green manufacturing principles.

In material science, 1806376-48-6 has shown promise in designing organic semiconductors and liquid crystals. Its electron-withdrawing nitro and fluoro groups facilitate charge transport, making it relevant for OLED and photovoltaic research—topics dominating forums on "advanced electronic materials."

Regulatory compliance remains critical for 2-Fluoro-4-methyl-6-nitropyridine suppliers. While not classified as hazardous under major chemical inventories, proper handling protocols are essential. This addresses common queries such as "nitropyridine safety data" without compromising regulatory guidelines.

The future outlook for CAS 1806376-48-6 is robust, driven by cross-disciplinary applications. As AI-assisted drug discovery accelerates, demand for specialized fluorinated building blocks like this will grow—paralleling searches for "AI in chemical design." Continued research into its structure-activity relationships will further unlock its potential across industries.

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